BPIQ-I
BPIQ-I
BPIQ-I is a quinazoline that inhibits the tyrosine kinase activity of the epidermal growth factor receptor (IC50 = 0.025 nM). It can inhibit the growth of SKOV3 and MDA-468 tumor cell lines with EC50 values of 6.5 and 30 µM, respectively.
Brand Name:
Vulcanchem
CAS No.:
174709-30-9
VCID:
VC0160201
InChI:
InChI=1S/C16H12BrN5/c1-22-9-20-14-6-12-13(7-15(14)22)18-8-19-16(12)21-11-4-2-3-10(17)5-11/h2-9H,1H3,(H,18,19,21)
SMILES:
CN1C=NC2=C1C=C3C(=C2)C(=NC=N3)NC4=CC(=CC=C4)Br
Molecular Formula:
C16H12BrN5
Molecular Weight:
354.2 g/mol
BPIQ-I
CAS No.: 174709-30-9
Reference Standards
VCID: VC0160201
Molecular Formula: C16H12BrN5
Molecular Weight: 354.2 g/mol
CAS No. | 174709-30-9 |
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Product Name | BPIQ-I |
Molecular Formula | C16H12BrN5 |
Molecular Weight | 354.2 g/mol |
IUPAC Name | N-(3-bromophenyl)-3-methylimidazo[4,5-g]quinazolin-8-amine |
Standard InChI | InChI=1S/C16H12BrN5/c1-22-9-20-14-6-12-13(7-15(14)22)18-8-19-16(12)21-11-4-2-3-10(17)5-11/h2-9H,1H3,(H,18,19,21) |
Standard InChIKey | YAMAGACQNDAKFB-UHFFFAOYSA-N |
SMILES | CN1C=NC2=C1C=C3C(=C2)C(=NC=N3)NC4=CC(=CC=C4)Br |
Canonical SMILES | CN1C=NC2=C1C=C3C(=C2)C(=NC=N3)NC4=CC(=CC=C4)Br |
Description | BPIQ-I is a quinazoline that inhibits the tyrosine kinase activity of the epidermal growth factor receptor (IC50 = 0.025 nM). It can inhibit the growth of SKOV3 and MDA-468 tumor cell lines with EC50 values of 6.5 and 30 µM, respectively. |
Synonyms | 8-((3-bromophenyl)amino)-3-methyl-3H-imidazo(4,5-g)quinazoline BPIQ-I |
Reference | 1.Rewcastle, G.W.,Palmer, B.D.,Bridges, A.J., et al. Tyrosine kinase inhibitors. 9. Synthesis and evaluation of fused tricyclic quinazoline analogues as ATP site inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. Journal o |
PubChem Compound | 2427 |
Last Modified | Nov 11 2021 |
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